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Compound of Interest

Compound Name: Ethylgonendione

Cat. No.: B195253

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Ethylgonendione" yielded no matching results. Based on the
phonetic similarity, this guide details the properties of Ethylenediamine, a widely studied and
utilized chemical compound.

Ethylenediamine, systematically named ethane-1,2-diamine, is a fundamental organic
compound bearing two primary amine groups.[1] This colorless, viscous liquid emits an
ammonia-like odor and is a crucial building block in a myriad of chemical syntheses.[1][2] Its
bifunctional nature makes it a versatile precursor for the synthesis of chelating agents,
pharmaceuticals, polymers, and agrochemicals.[1]

Physicochemical Properties

The physicochemical properties of ethylenediamine are comprehensively summarized in the

following tables.

Table 1: General and Physical Properties of Ethylenediamine
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Property Value References

Molecular Formula C2HsNz2 [11[3]

Molecular Weight 60.10 g/mol [41[5]
Colorless to pale yellow,

Appearance ] o [2][6]
viscous, hygroscopic liquid

Odor Ammonia-like [2][4]

Density 0.899 g/cm? at 25 °C [71[8]

Melting Point 8.5 °C (47.3 °F; 281.65 K) [2][8]

N _ 116 - 118 °C (241 - 244 °F;

Boiling Point [1119]
389 - 391 K)

Vapor Pressure 10.7 mmHg at 20 °C [10]

Vapor Density

2.07 (relative to air)

[9]

Refractive Index

1.4565 at 20 °C

[°]

Table 2: Solubility and Partition

Coefficients of Ethylenediamine

Property Value References

Solubility in Water Miscible [1114]
Soluble in ethanol; slightly

Solubility in Organic Solvents soluble in ether; insoluble in [11]
benzene.

LogP (Octanol/Water Partition
-2.0410-1.6 [2][6]

Coefficient)

Table 3: Acid-Base Properties of Ethylenediamine
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Property Value References
pKau 7.56 [12]
pKaz 10.71 [12]
12.2 (100 g/L aqueous solution
PH at 20 °C) 3]
Table 4. Thermodynamic Properties of Ethylenediamine
Property Value References
Standard Enthalpy of
Formation (AfH<ss) -63.55 to -62.47 kJ/mol [4]
Standard Molar Entropy (S°208) 202.42 J-K~1.mol~? [4]
Heat of Combustion -452.6 kcal/mol at 25 °C [2]
Heat of Vaporization 10510.5 gcal/gmol [2]
Table 5: Safety and Flammability Data for Ethylenediamine
Property Value References
Flash Point 34 °C (93 °F) [4]
Autoignition Temperature 385 °C (725 °F)
Lower Explosive Limit (LEL) 2.5% (V) [14]
Upper Explosive Limit (UEL) 16.3% (V) [14]
OSHA Permissible Exposure 10 ppm (8-hour time-weighted [15]

Limit (PEL)

average)

Experimental Protocols

Detailed methodologies for the synthesis of ethylenediamine are provided below, covering both

major industrial routes and a laboratory-scale preparation.
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This process is the predominant method for the industrial production of ethylenediamine.[7]
e Reactants: 1,2-dichloroethane and agueous ammonia.[7]
e Reaction Conditions:

o Molar Ratio: A high molar ratio of ammonia to 1,2-dichloroethane (20:1 to 40:1) is
employed to favor the formation of the primary amine and minimize the production of
polyamine byproducts.[7]

o Temperature: The reaction is conducted at elevated temperatures, typically in the range of
160-180 °C.[1][7]

o Pressure: High pressure (20-40 bar) is maintained to keep the reactants in the liquid
phase.[7]

e Procedure:

o 1,2-dichloroethane and aqueous ammonia are continuously fed into a high-pressure
reactor.

o The reaction mixture is maintained at the specified temperature and pressure for a
residence time of 10-30 minutes.[7]

o The initial reaction produces the hydrochloride salt of ethylenediamine and other
polyethylene amines.[1]

o This salt mixture is then neutralized with sodium hydroxide to liberate the free amines.[1]

o The final step involves fractional distillation to separate ethylenediamine from the
byproducts (diethylenetriamine, triethylenetetramine, etc.) and the aqueous salt solution.

[1]
This method is considered a greener alternative to the EDC process.[16]
» Reactants: Ethylene glycol and ammonia.[16]

o Catalyst: Supported two-component composite metal oxides, such as NiO/CuO/Alz03.[17]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.webqc.org/compound.php?compound=Ethylenediamine
https://www.webqc.org/compound.php?compound=Ethylenediamine
https://www.webqc.org/compound.php?compound=Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://www.webqc.org/compound.php?compound=Ethylenediamine
https://www.webqc.org/compound.php?compound=Ethylenediamine
https://www.webqc.org/compound.php?compound=Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064204/
http://yyhx.ciac.jl.cn/EN/10.11944/j.issn.1000-0518.2017.05.160339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction Conditions:

o

Temperature: 180 °C.[17]

[¢]

Pressure: 0.6 MPa.[17]

[¢]

Catalyst Loading: 3% by weight.[17]

[e]

Ammonia/Ethylene Glycol Mass Ratio: 4:1.[17]
e Procedure:
o Ethylene glycol and ammonia are passed over the heated catalyst bed in a reactor.

o The reaction proceeds via a reductive amination pathway, where the alcohol is first
dehydrogenated to an aldehyde, which then reacts with ammonia to form an imine,
followed by hydrogenation to the amine.[18]

o The product mixture is then purified by distillation to isolate ethylenediamine.
A classic method for preparing primary amines that can be adapted for ethylenediamine.
e Reactants: Ethylene dichloride and potassium phthalimide.
e Procedure:

o Potassium phthalimide is prepared by neutralizing an ethanolic solution of phthalimide with

ethanolic potassium hydroxide.

o Ethylene dichloride is reacted with potassium phthalimide to form 1,2-
bis(phthalimido)ethane.

o The resulting di-phthalimido derivative is hydrolyzed by refluxing with concentrated

hydrochloric acid.

o This cleavage yields phthalic acid, which crystallizes out of the solution, and the
dihydrochloride salt of ethylenediamine, which remains in the aqueous solution.
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o The free base can be obtained by subsequent neutralization and extraction.

Signaling Pathways and Logical Relationships

The following diagrams illustrate key synthesis pathways for ethylenediamine.
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Caption: Industrial Synthesis of Ethylenediamine via the EDC Process.
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Caption: Green Synthesis of Ethylenediamine from Ethylene Glycol.
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Reactants

Ethylene Dichloride Potassium Phthalimide
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1,2-bis(phthalimido)ethane
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(precipitate) Dihydrochloride (in solution)
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Caption: Laboratory-Scale Gabriel Synthesis of Ethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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